Cas no 19398-06-2 ((2-ethylphenyl)hydrazine;hydrochloride)

• Product Name: (2-ethylphenyl)hydrazine;hydrochloride
• CAS No: 19398-06-2
• MF: C₈H₁₃ClN₂
• MW: 172.655220746994
• MDL: MFCD00071599
• CID: 51289
• PubChem ID: 24864551
• Update Time: 2025-07-23

(2-ethylphenyl)hydrazine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Ethylphenylhydrazine hydrochloride
• -2-ETHYLPHENYLHYDRAZINE HCL
• 2-Ethylphenyl hydrazine HCl
• 1-(2-ETHYLPHENYL)HYDRAZINE HYDROCHLORIDE
• O-ETHYLPHENYLHYDRAZINE MONOHYDROCHLORIDE
• TIMTEC-BB SBB003825
• 2-Ethlpenyloy drazine hydrochlorid
• (2-ethylphenyl)hydrazine,hydrochloride
• 2-ethylphenyl hydrazine hydrochlordie
• 2-ethylphenylhydrazine,chloride
• 2-Ethylphenylhydrazine monohydrochloride
• 2-Ethylphenylhydrazin HCL
• 2-ethyl phenyl hyrdazine HCl(OEPH)
• o-ethylphenylhydrazine,hydrochloride
• O-Ethylphenylhydrazine Monochloride
• 2-ethvlphenvlhvdrazine,hvdrochloride
• 1-Ethyl-2-hydrazinobenzene hydrochloride
• Hydrazine,(2-ethylphenyl)-, hydrochloride
• 2-ETHYLPHENYLHYDRAZINE HYDROCHLORIDE 98%
• (2-ethylphenyl)hydrazine;hydrochloride
• SB73942
• SCHEMBL1307931
• EN300-31250
• (2-ethylphenyl)hydrazine Hydrochloride
• MFCD00071599
• (2-Ethylphenyl)hydrazine hydrochloride(1:x)
• 19398-06-2
• 2-Ethylphenylhydrazine hydrochloride, 98%
• EC 421-460-2
• 2-Ethylphenylhydrazine, HCl
• J-012562
• 2-EHTYLPHENYL HYDRAZINE HCL
• Hydrazine, (o-ethylphenyl)-, monohydrochloride
• J-509336
• SY069453
• AM20060773
• FT-0612291
• FT-0612292
• AKOS001475838
• 58711-02-7
• 2-ethylphenylhydrazine hcl
• F11684
• Hydrazine, (2-ethylphenyl)-, hydrochloride
• 2-Ethylphenylhydrazinehydrochloride
• Hydrazine, (2-ethylphenyl)-, monohydrochloride
• 2-ethyl phenyl hydrazine hydrochloride
• AC-7754
• HBHPTOKYVGZBAJ-UHFFFAOYSA-N
• AS-10775
• E0825
• A18386
• 8574WNK2HA
• DB-021049
• DTXSID10941096
• Hydrazine, (2-ethylphenyl)-, hydrochloride (1:1)

• MDL： MFCD00071599
• Inchi： 1S/C8H12N2.ClH/c1-2-7-5-3-4-6-8(7)10-9;/h3-6,10H,2,9H2,1H3;1H
• InChI Key： HBHPTOKYVGZBAJ-UHFFFAOYSA-N
• SMILES： Cl.N(C1C=CC=CC=1CC)N

Computed Properties

• Exact Mass: 172.07700
• Monoisotopic Mass: 172.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 93.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 38A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 1.21
• Melting Point: 178 °C (dec.) (lit.)
• Boiling Point: 247.7ºC at 760 mmHg
• Flash Point: 118.9ºC
• Refractive Index: 1.603
• Solubility: water: soluble
• PSA: 38.05000
• LogP: 3.10990
• Sensitiveness: Hygroscopic
• Solubility: Uncertain

(2-ethylphenyl)hydrazine;hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H315,H317,H319,H335,H410
• Warning Statement： P261,P273,P280,P305+P351+P338,P501
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 22-40-41-43-48/25-50/53
• Safety Instruction： S26-S36/37-S60-S61
• FLUKA BRAND F CODES：1-10
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38; R43; R50/53
• HazardClass：9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on (2-ethylphenyl)hydrazine;hydrochloride

Introduction to (2-Ethylphenyl)hydrazine Hydrochloride (CAS No. 19398-06-2)

(2-Ethylphenyl)hydrazine hydrochloride, with the chemical formula C₉H₁₂N₂·HCl, is a significant compound in the field of pharmaceutical and chemical research. This compound, identified by its CAS number CAS No. 19398-06-2, has garnered attention due to its versatile applications and potential in various scientific studies. The hydrochloride salt form enhances its solubility and stability, making it a valuable reagent in synthetic chemistry and drug development.

The structure of (2-Ethylphenyl)hydrazine hydrochloride consists of an ethyl group attached to a phenyl ring, which is further linked to a hydrazine moiety. This unique arrangement contributes to its reactivity and makes it a useful intermediate in the synthesis of more complex molecules. The presence of the hydrazine group opens up possibilities for forming Schiff bases, heterocyclic compounds, and other derivatives that are of interest in medicinal chemistry.

In recent years, research on (2-Ethylphenyl)hydrazine hydrochloride has expanded significantly, particularly in the context of developing novel therapeutic agents. Studies have explored its potential role in inhibiting various enzymatic pathways and its interaction with biological targets. For instance, researchers have investigated its effects on enzymes such as lipoxygenase and cyclooxygenase, which are involved in inflammatory responses. The compound's ability to modulate these pathways suggests its utility in the development of anti-inflammatory drugs.

Moreover, the pharmaceutical industry has shown interest in (2-Ethylphenyl)hydrazine hydrochloride due to its structural similarity to known bioactive molecules. This similarity allows for structural modifications that can enhance pharmacological properties such as potency, selectivity, and bioavailability. Recent computational studies have predicted that derivatives of this compound could exhibit significant activity against certain types of cancer cells by interfering with key signaling pathways involved in cell proliferation and survival.

The synthesis of (2-Ethylphenyl)hydrazine hydrochloride involves multi-step organic reactions, typically starting from readily available precursors like ethylbenzene and hydrazine hydrate. The process often requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and environmentally friendly routes to produce this compound, aligning with the growing emphasis on green chemistry principles.

One of the notable applications of (2-Ethylphenyl)hydrazine hydrochloride is in the field of agrochemicals. Researchers have explored its potential as a precursor for synthesizing compounds that can protect plants from pests and diseases. The hydrazine moiety plays a crucial role in forming bioactive molecules that can interact with biological targets in pests, thereby providing an effective means of pest control.

The safety profile of (2-Ethylphenyl)hydrazine hydrochloride is another area of interest. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to ensure safety during storage, transportation, and use. Studies have examined its toxicity profile in various organisms, providing insights into its potential risks and safe handling guidelines.

In conclusion, (2-Ethylphenyl)hydrazine hydrochloride (CAS No. 19398-06-2) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and synthetic chemistry. Its unique structure and reactivity make it a valuable tool for researchers seeking to develop new drugs and materials. As scientific understanding continues to evolve, the applications of this compound are expected to expand further, driving innovation across multiple industries.